Cas no 6173-51-9 (4-{[(3,4-dimethylphenyl)(methylsulfonyl)amino]methyl}-N-(2-ethylphenyl)benzamide)

• Product Name: 4-{[(3,4-dimethylphenyl)(methylsulfonyl)amino]methyl}-N-(2-ethylphenyl)benzamide
• CAS No: 6173-51-9
• MF: C₂₅H₂₈N₂O₃S
• MW: 436.566425323486
• CID: 1628855
• PubChem ID: 998339
• Update Time: 2025-04-21

4-{[(3,4-dimethylphenyl)(methylsulfonyl)amino]methyl}-N-(2-ethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{[(3,4-dimethylphenyl)(methylsulfonyl)amino]methyl}-N-(2-ethylphenyl)benzamide
• 4-[(3,4-dimethyl-N-methylsulfonylanilino)methyl]-N-(2-ethylphenyl)benzamide
• Oprea1_411915
• Oprea1_518437
• AB00103500-01
• 4-{[3,4-dimethyl(methylsulfonyl)anilino]methyl}-N-(2-ethylphenyl)benzamide
• AKOS000613363
• DTXSID30359770
• SCHEMBL529111
• AG-690/15439931
• 6173-51-9
• STL122996

• Inchi： 1S/C25H28N2O3S/c1-5-21-8-6-7-9-24(21)26-25(28)22-13-11-20(12-14-22)17-27(31(4,29)30)23-15-10-18(2)19(3)16-23/h6-16H,5,17H2,1-4H3,(H,26,28)
• InChI Key： CDZHZTNTJQEQIR-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC(C)=C(C)C=1)CC1C=CC(C(NC2C=CC=CC=2CC)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 436.18224
• Monoisotopic Mass: 436.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 66.48